Cas no 136791-28-1 (2-methyl-2-(2,2,2-trifluoroethyl)oxirane)

• Product Name: 2-methyl-2-(2,2,2-trifluoroethyl)oxirane
• CAS No: 136791-28-1
• MF: C₅H₇F₃O
• MW: 140.103692293167
• CID: 2771920
• PubChem ID: 14985017
• Update Time: 2025-07-19

2-methyl-2-(2,2,2-trifluoroethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2,2,2-trifluoroethyl)oxirane
• DTXSID60566556
• EN300-1928197
• 136791-28-1
• YXAPBJCWVCBKBI-UHFFFAOYSA-N
• SCHEMBL9431018
• Oxirane, 2-methyl-2-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C5H7F3O/c1-4(3-9-4)2-5(6,7)8/h2-3H2,1H3
• InChI Key： YXAPBJCWVCBKBI-UHFFFAOYSA-N
• SMILES： FC(CC1(C)CO1)(F)F

Computed Properties

• Exact Mass: 140.04489933Da
• Monoisotopic Mass: 140.04489933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-methyl-2-(2,2,2-trifluoroethyl)oxirane

Introduction to 2-Methyl-2-(2,2,2-trifluoroethyl)oxirane (CAS No. 136791-28-1)

2-Methyl-2-(2,2,2-trifluoroethyl)oxirane, also known by its CAS number 136791-28-1, is a versatile chemical compound with significant applications in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoroethyl group and an oxirane ring, making it a valuable intermediate in the synthesis of various functional molecules.

The chemical structure of 2-methyl-2-(2,2,2-trifluoroethyl)oxirane is particularly noteworthy due to the presence of the trifluoroethyl group. This group imparts unique properties to the molecule, such as enhanced lipophilicity and stability. These properties make it an attractive candidate for use in the development of new pharmaceuticals and materials. The oxirane ring, on the other hand, provides a reactive site for further chemical modifications, enabling a wide range of synthetic transformations.

Recent research has highlighted the potential of 2-methyl-2-(2,2,2-trifluoroethyl)oxirane in various applications. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility as a building block in the synthesis of fluorinated bioactive compounds. The trifluoroethyl group has been shown to enhance the biological activity and metabolic stability of these compounds, which is crucial for their effectiveness as therapeutic agents.

In the context of pharmaceutical research, 2-methyl-2-(2,2,2-trifluoroethyl)oxirane has been explored for its role in the development of new drugs targeting specific diseases. A notable example is its use in the synthesis of antiviral agents. The enhanced lipophilicity and stability provided by the trifluoroethyl group have been shown to improve the pharmacokinetic properties of these agents, leading to better therapeutic outcomes.

Beyond pharmaceutical applications, 2-methyl-2-(2,2,2-trifluoroethyl)oxirane has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings. For instance, a study published in Polymer Chemistry reported the use of this compound as a monomer in the preparation of fluorinated polymers with improved thermal stability and mechanical strength. These polymers have potential applications in industries such as aerospace and electronics.

The synthesis of 2-methyl-2-(2,2,2-trifluoroethyl)oxirane involves several well-established chemical reactions. One common method involves the epoxidation of 1-chloro-3,3,3-trifluoropropene followed by substitution with methylmagnesium chloride. This process yields high purity 2-methyl-2-(2,2,2-trifluoroethyl)oxirane, which can be further purified using standard techniques such as distillation.

The safety and handling of 2-methyl-2-(2,2,2-trifluoroethyl)oxirane are important considerations for researchers and industrial users. While this compound is not classified as a hazardous material under current regulations, it is advisable to handle it with care due to its reactivity and potential for forming unstable intermediates during chemical reactions. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, 2-methyl-2-(2,2,2-trifluoroethyl)oxirane (CAS No. 136791-28-1) is a versatile and valuable chemical compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique structure and properties make it an essential building block for the development of new materials and therapeutic agents. Ongoing research continues to uncover new uses and potential benefits of this compound, solidifying its importance in modern chemistry and related fields.